Cas no 338421-27-5 (4-(3,4-Dimethoxyphenyl)-1lambda~4~,4-thiazinane-1,3,5-trione)

• Product Name: 4-(3,4-Dimethoxyphenyl)-1lambda~4~,4-thiazinane-1,3,5-trione
• CAS No: 338421-27-5
• MF: C₁₂H₁₃NO₅S
• MW: 283.300322294235
• CID: 5013363
• Update Time: 2023-08-25

4-(3,4-Dimethoxyphenyl)-1lambda~4~,4-thiazinane-1,3,5-trione Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethoxyphenyl)-1lambda4-thiomorpholine-1,3,5-trione
• Oprea1_821493
• 4-(3,4-dimethoxyphenyl)-1lambda~4~,4-thiazinane-1,3,5-trione
• 4-(3,4-Dimethoxyphenyl)-1lambda~4~,4-thiazinane-1,3,5-trione

• Inchi： 1S/C12H13NO5S/c1-17-9-4-3-8(5-10(9)18-2)13-11(14)6-19(16)7-12(13)15/h3-5H,6-7H2,1-2H3
• InChI Key： DEHOZCPBPLNSMX-UHFFFAOYSA-N
• SMILES： S1(CC(N(C(C1)=O)C1C=CC(=C(C=1)OC)OC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 380
• XLogP3: 0.2
• Topological Polar Surface Area: 92.1